Cas no 1416047-43-2 (6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline)

• Product Name: 6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
• CAS No: 1416047-43-2
• MF: C₄₀H₄₀F₂N₂O₂S₂
• MW: 682.884614944458
• CID: 1065719
• PubChem ID: 154704262
• Update Time: 2025-04-20

6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
• 6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)-5,8-di(thiophen-2-yl)quinoxaline
• 6,7-difluoro-2,3-bis(3-hexoxyphenyl)-5,8-dithiophen-2-ylquinoxaline
• 1416047-43-2

• Inchi： 1S/C40H40F2N2O2S2/c1-3-5-7-9-21-45-29-17-11-15-27(25-29)37-38(28-16-12-18-30(26-28)46-22-10-8-6-4-2)44-40-34(32-20-14-24-48-32)36(42)35(41)33(39(40)43-37)31-19-13-23-47-31/h11-20,23-26H,3-10,21-22H2,1-2H3
• InChI Key： ZCRFPEOUYWPDMV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C(=C(C2=CC=CS2)C2C1=NC(C1=CC=CC(=C1)OCCCCCC)=C(C1=CC=CC(=C1)OCCCCCC)N=2)F)F

Computed Properties

• Exact Mass: 682.24992719g/mol
• Monoisotopic Mass: 682.24992719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 16
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 101Ų